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Compound Name: Trelagliptin
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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of trelagliptin's performance against other once-weekly and daily

dipeptidyl peptidase-4 (DPP-4) inhibitors, supported by experimental data and detailed

methodologies.

The emergence of once-weekly DPP-4 inhibitors marks a significant advancement in the

management of type 2 diabetes mellitus (T2DM), aiming to improve patient adherence and

simplify treatment regimens.[1][2] Trelagliptin, a novel once-weekly DPP-4 inhibitor, has

demonstrated comparable efficacy and safety to other agents in its class.[3][4] This guide

delves into the comparative efficacy, safety, and mechanistic data of trelagliptin versus other

key DPP-4 inhibitors.

Mechanism of Action: The Incretin Pathway
DPP-4 inhibitors exert their glucose-lowering effects by preventing the degradation of incretin

hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic

polypeptide (GIP).[5] These hormones are released in response to food intake and play a

crucial role in glucose homeostasis by stimulating glucose-dependent insulin secretion and

suppressing glucagon release.[5] By inhibiting the DPP-4 enzyme, these drugs increase the

active levels of GLP-1 and GIP, leading to improved glycemic control.[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1683223?utm_src=pdf-interest
https://www.benchchem.com/product/b1683223?utm_src=pdf-body
https://www.researchgate.net/publication/390314860_Trelagliptin_Path_From_regulatory_setbacks_in_the_west_to_approval_in_India
https://healthinfobasic.com/2024/12/16/weekly-dpp-4-inhibitors-trelagliptin-omarigliptin-overlooked-or-underrated-a-potential-game-changer-for-diabetes-care-in-developing-countries/
https://www.benchchem.com/product/b1683223?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28829213/
https://www.researchgate.net/publication/319239851_Safety_evaluation_of_trelagliptin_in_the_treatment_of_Japanese_type_2_diabetes_mellitus_patients
https://www.benchchem.com/product/b1683223?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7145895/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7145895/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7145895/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gut

Pancreas

Food Intake Active Incretins
(GLP-1, GIP)

 stimulates release

↑ Insulin Secretion
(β-cells)

 stimulates

↓ Glucagon Secretion
(α-cells)

 inhibits

DPP-4 Enzyme

 degraded by

Improved
Glycemic Control contributes to

Inactive Metabolites

Trelagliptin &
Other DPP-4 Inhibitors

 inhibits

Click to download full resolution via product page

DPP-4 inhibitor mechanism of action.

Comparative Efficacy
Clinical trials have established the non-inferiority of once-weekly trelagliptin compared to daily

DPP-4 inhibitors in glycemic control.

Head-to-Head Comparison of Glycemic Efficacy
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Comparis
on

Drug &
Dosage

Duration
Baseline
HbA1c
(%)

Mean
Change
in HbA1c
(%)

FPG
Change
(mg/dL)

Referenc
e

Trelagliptin

vs.

Alogliptin

Trelagliptin

100 mg

once-

weekly

24 weeks ~7.9 -0.33
Not

Reported
[6]

Alogliptin

25 mg

once-daily

24 weeks ~7.9 -0.45
Not

Reported
[6]

Trelagliptin

vs.

Vildagliptin

Trelagliptin

100 mg

once-

weekly

16 weeks ~8.1 -0.89 -15.3 [7][8]

Vildagliptin

50 mg

twice-daily

16 weeks ~8.2 -1.00 -16.4 [7][8]

Omariglipti

n vs.

Sitagliptin

Omariglipti

n 25 mg

once-

weekly

24 weeks 7.5 -0.47 -14.4 [9]

Sitagliptin

100 mg

once-daily

24 weeks 7.5 -0.43 -9.0 [9]

FPG: Fasting Plasma Glucose

In a 24-week, randomized, double-blind, phase 3 study, trelagliptin was non-inferior to the

daily DPP-4 inhibitor alogliptin in reducing HbA1c.[6] The least squares mean difference in

HbA1c change from baseline between the trelagliptin and alogliptin groups was 0.11%.[6]

Similarly, a 16-week, phase 3 non-inferiority trial in Indian patients found that once-weekly
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trelagliptin had comparable efficacy to twice-daily vildagliptin, with a mean difference in HbA1c

reduction of 0.11%.[7][8]

A study comparing the two once-weekly DPP-4 inhibitors, trelagliptin and omarigliptin, in

Japanese patients with T2DM showed that in patients new to DPP-4 inhibitors, both drugs

significantly improved HbA1c and glycoalbumin levels over 3 months.[10] For patients

switching from daily DPP-4 inhibitors, there were no significant changes in glycemic control,

suggesting a safe and effective transition.[10]

Experimental Protocols
Key Experiment: Trelagliptin vs. Alogliptin Non-
Inferiority Trial (NCT01632007)
This study was a pivotal phase 3 trial that evaluated the efficacy and safety of trelagliptin
compared to alogliptin.[6]

Study Design: A 24-week, randomized, double-blind, active-controlled, parallel-group, non-

inferiority study conducted at 26 sites in Japan.[6]

Patient Population: Individuals with type 2 diabetes inadequately controlled by diet and

exercise.[6] A total of 357 patients were enrolled, with 243 included in the final analysis.[6]

Intervention: Patients were randomly assigned in a 2:2:1 ratio to one of three arms:

Trelagliptin 100 mg once per week (plus daily placebo).[6]

Alogliptin 25 mg once per day (plus weekly placebo).[6]

Placebo (once weekly and once daily).[6] The study employed a double-dummy design to

maintain blinding.[6]

Primary Outcome: The primary endpoint was the difference in the change in HbA1c

concentration from baseline to the end of the 24-week treatment period between the

trelagliptin and alogliptin groups.[6] The non-inferiority margin was set at 0.4%.[6]

Key Findings: The study concluded that trelagliptin was non-inferior to alogliptin in

improving glycemic control.[6] Both active treatments showed a statistically significant
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reduction in HbA1c compared to placebo.[6]
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[https://www.benchchem.com/product/b1683223#trelagliptin-s-efficacy-compared-to-other-
once-weekly-dpp-4-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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